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Compound of Interest

Compound Name: 5-Nitrosalicylaldehyde

Cat. No.: B15543640 Get Quote

Essential Safety and Handling Guide for 5-
Nitrosalicylaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 5-Nitrosalicylaldehyde.

Chemical Identifier:

Name: 5-Nitrosalicylaldehyde

Synonyms: 2-Hydroxy-5-nitrobenzaldehyde

CAS Number: 97-51-8

Molecular Formula: C₇H₅NO₄

Molecular Weight: 167.12 g/mol [1]

Hazard Identification and Classification
5-Nitrosalicylaldehyde is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15543640?utm_src=pdf-interest
https://www.benchchem.com/product/b15543640?utm_src=pdf-body
https://www.benchchem.com/product/b15543640?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-5--nitro-salicylaldehyde-CASNO-97-51-D189P-EN.aspx
https://www.benchchem.com/product/b15543640?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-5--nitro-salicylaldehyde-CASNO-97-51-D189P-EN.aspx
https://www.echemi.com/sds/5-nitrosalicylaldehyde-pid_Rock35328.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 2: Toxic to

aquatic life with long lasting effects.[2]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H411: Toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 5-Nitrosalicylaldehyde, the following personal

protective equipment is mandatory.
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Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US). A face shield may

also be necessary.[2]

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile rubber) and

fire/flame resistant and

impervious clothing.

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

A dust mask is recommended.

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.[2][3]

Avoids inhalation of dust which

may cause respiratory

irritation.[1]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Use non-sparking tools to prevent ignition.

Ensure eyewash stations and safety showers are readily accessible.[3]
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Storage:

Store in a tightly closed, original container.[1]

Keep in a dry, cool, and well-ventilated place.[1]

Protect from moisture and direct sunlight.[1]

Quantitative Toxicity Data
The following table summarizes the available acute toxicity data for 5-Nitrosalicylaldehyde.

Test Type
Route of
Exposure

Species Dose (LD50) Toxic Effects

Lethal Dose,

50% Kill (LD50)
Oral Rat 799 mg/kg

Behavioral

(muscle

weakness),

Lungs (dyspnea),

Skin and

Appendages

(hair)[5]

Lethal Dose,

50% Kill (LD50)
Oral Mouse 672 mg/kg

Behavioral

(convulsions,

muscle

weakness), Skin

and Appendages

(hair)

Note: No occupational exposure limits (e.g., PEL, TLV) have been established for 5-
Nitrosalicylaldehyde.[4]

Experimental Protocol: Synthesis of 5-
Nitrosalicylaldehyde via Duff Reaction
This protocol is a representative example of a procedure involving 5-Nitrosalicylaldehyde. All

steps must be conducted in a chemical fume hood with appropriate PPE.
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Materials:

p-Nitrophenol

Hexamethylenetetramine

Polyphosphoric acid

Ice water

Dilute sodium hydroxide solution

Dilute hydrochloric acid

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and thermometer,

combine polyphosphoric acid and p-nitrophenol.

Heating: Heat the mixture with constant stirring in an oil bath to 100°C.

Addition of Reagent: Slowly add hexamethylenetetramine in batches, maintaining the

temperature at 100°C.

Reaction: Allow the reaction to proceed for 2 hours at 100°C.

Quenching: Remove the oil bath and carefully add ice water to the reaction flask with

continuous stirring to cool it to room temperature. A light yellow crystal should precipitate.

Isolation and Neutralization: Filter the precipitate and wash with a dilute sodium hydroxide

solution to dissolve the product.

Precipitation: Acidify the filtrate with dilute hydrochloric acid to a pH of 3-4 to re-precipitate

the 5-Nitrosalicylaldehyde.

Final Product: Cool the mixture to 0-10°C, filter the solid product, wash with cold water, and

dry under vacuum.
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Emergency and Disposal Plan
Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, sweep up the spilled solid, avoiding dust

generation, and place it into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid Measures:

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.

[1][2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Seek medical

advice if you feel unwell.[1]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[6]

Do not let the chemical enter drains as it is toxic to aquatic life.[2] Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous

waste.[6]
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The following diagrams illustrate the key procedural workflows for handling 5-
Nitrosalicylaldehyde.
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Safe Handling Workflow for 5-Nitrosalicylaldehyde

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1

Work in a Ventilated
Chemical Fume Hood

Step 2

Weigh Solid Chemical

Step 3

Perform Experimental
Procedure

Step 4

Clean Work Area

Step 5

Decontaminate Glassware

Step 6

Dispose of Waste Properly

Step 7

Remove PPE

Step 8

Wash Hands Thoroughly

Step 9
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Spill Response Plan for 5-Nitrosalicylaldehyde

Chemical Spill Occurs

Evacuate Area

Don Full PPE

Contain Spill

Collect Spilled Material
(Avoid Dust)

Place in Labeled
Waste Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15543640?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-5--nitro-salicylaldehyde-CASNO-97-51-D189P-EN.aspx
https://www.echemi.com/sds/5-nitrosalicylaldehyde-pid_Rock35328.html
https://www.tcichemicals.com/CA/en/sds/N0255_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC416180050&countryCode=US&language=en
https://www.chemsrc.com/en/cas/97-51-8_888735.html
https://wap.guidechem.com/question/what-are-the-synthesis-methods-id153887.html
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15543640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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